Cas no 87126-00-9 ([(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid)

• Product Name: [(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
• CAS No: 87126-00-9
• MF: C₂₄H₁₈N₂O₂S
• MW: 398.476924419403
• CID: 1864428
• PubChem ID: 3065173
• Update Time: 2025-04-21

[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
• 2-(4,6-diphenylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
• alpha-((4,6-Diphenyl-2-pyrimidinyl)thio)benzeneacetic acid
• DTXSID001007358
• Benzeneacetic acid, alpha-((4,6-diphenyl-2-pyrimidinyl)thio)-
• BRN 4560717
• 87126-00-9
• 2-Pyrimidinethioacetic acid, 4,6,beta-triphenyl-

• Inchi： 1S/C24H18N2O2S/c27-23(28)22(19-14-8-3-9-15-19)29-24-25-20(17-10-4-1-5-11-17)16-21(26-24)18-12-6-2-7-13-18/h1-16,22H,(H,27,28)
• InChI Key： UOCSVAUOPSJADG-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 398.10889899Da
• Monoisotopic Mass: 398.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 88.4Ų